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Tirbanibulin Phase 3 Efficacy Data

Trial Identifier &
Reference

Patient
Population

Treatment Regimen
Complete
Clearance
Rate (Day 57)

Statistical
Significance
(vs. Vehicle)

Pooled Phase 3 Data
(NCT03285477 &
NCT03285490) [1]

AKs on the

face or scalp

Tirbanibulin 1%

ointment, once daily
for 5 consecutive days

on a 25 cm² area

49% (pooled

data)

( p < 0.001 )

Individual Trial 1 [2] AKs on the

face or scalp

Tirbanibulin 1%

ointment, once daily
for 5 consecutive days

on a 25 cm² area

44% Statistically

significant

Individual Trial 2 [2] AKs on the

face or scalp

Tirbanibulin 1%

ointment, once daily
for 5 consecutive days

on a 25 cm² area

54% Statistically

significant

Vehicle Group
(Pooled) [1]

AKs on the

face or scalp

Vehicle ointment, once

daily for 5 consecutive

9% (pooled

data)

—
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Trial Identifier &
Reference

Patient
Population

Treatment Regimen
Complete
Clearance
Rate (Day 57)

Statistical
Significance
(vs. Vehicle)

days on a 25 cm² area

| Phase 3 Trial for 100 cm² Area (NCT05279131) [3] | AKs on the face or balding scalp (4-12 lesions in

~100 cm²) | Tirbanibulin 1% ointment, once daily for 5 consecutive days | Exploratory Efficacy: 77.8%

mean reduction in AK lesion count at Day 57 [3] | Not applicable (single-arm study) |

AK = Actinic Keratosis.

Experimental Protocol Details

The pivotal phase 3 trials for tirbanibulin were randomized, double-blind, and vehicle-controlled studies

[1].

Objective: To evaluate the efficacy and safety of tirbanibulin 1% ointment compared to a vehicle
control for treating AKs on the face or scalp [1].

Patient Population: Adults with clinically typical, visible, discrete AKs within a 25 cm² treatment area
on the face or scalp. The majority were male, over 60 years of age, Caucasian, and had Fitzpatrick

skin types I-III [1].
Treatment Protocol: Patients were randomized to apply either tirbanibulin 1% or its vehicle
control to the entire treatment field once daily for five consecutive days [1].
Primary Efficacy Endpoint: Complete clearance was defined as 100% clearance of all AK lesions

identified within the treatment area at baseline, assessed on Day 57 [1].
Follow-up: Patients who achieved complete clearance were followed for up to 12 months to assess

recurrence rates [1].

Mechanism of Action

Tirbanibulin is a first-in-class, synthetic microtubule inhibitor with a dual mechanism of action, which

contributes to its antiproliferative and antitumoral effects in actinic keratosis lesions [1] [4] [5].
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Clearance of Atypical Keratinocytes

Disrupts Cancer Signaling Pathways
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Comparative Context and Clinical Implications

Efficacy vs. Other Therapies: While no direct comparative trials are available, systematic reviews
note that the complete clearance rates for tirbanibulin are lower than the 70% to 75% rates
typically reported for fluorouracil and imiquimod [2]. However, its favorable tolerability and short
treatment duration are significant advantages [1] [6].

Safety and Tolerability: The most common adverse events were mild, transient local skin reactions
(e.g., erythema, flaking/scaling) at the application site [1] [2]. Systemic adverse events were not

observed, giving it a favorable safety profile [1].
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Field Cancerization Treatment: Tirbanibulin is a field-directed therapy, meaning it treats both

visible lesions and the surrounding subclinically damaged skin (field cancerization), which is crucial
for preventing recurrence [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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